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Compound of Interest

Compound Name: Dimethyl sulfide-d6

CAS No.: 926-09-0

Cat. No.: B042306

Get Quote

(DMSO-d6) – Physical Data, NMR Characterization, and Handling Protocols

Executive Summary
Dimethyl Sulfoxide-d6 (DMSO-d6) is the standard-bearer for high-field NMR spectroscopy of

polar and moderately non-polar analytes. Its utility stems from its exceptional solvating power

("the universal solvent"), high dielectric constant (

), and ability to disrupt molecular aggregation. However, its physical properties—specifically its
high hygroscopicity and near-ambient freezing point—introduce critical variables that can
compromise experimental integrity if not rigorously managed. This guide provides a definitive
reference for the physical data and handling protocols required to maintain spectroscopic
fidelity.

Physicochemical Profile
The following data represents the core physical constants for high-purity (

99.8% D) DMSO-d6. Note the isotopic deviations from protonated DMSO (

-DMSO), particularly in freezing point and density.
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Table 1: Physical Constants of DMSO-d6
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Property Value Context & Implications

Molecular Formula

Deuterium enrichment >99.8%

is standard for high-sensitivity

work.

Molecular Weight 84.17 g/mol
~7.7% mass increase over

-DMSO (78.13 g/mol ).

Freezing / Melting Point 18.45°C – 20.2°C

Critical: Solidifies at cool room

temperatures (e.g., air-

conditioned labs). Requires

controlled thawing.

Boiling Point 189°C (at 760 mmHg)

High BP makes sample

recovery via rotary evaporation

difficult; lyophilization is often

required.

Density 1.19 g/mL (at 25°C)

Significantly denser than water

(1.0 g/mL) and

-DMSO (1.10 g/mL).

Viscosity (Dynamic) ~2.0 - 2.2 cP (at 25°C)

High viscosity (approx. 2x

water) broadens NMR line

widths due to slower molecular

tumbling rates (

relaxation shortening).

Dielectric Constant 46.7 (at 20°C)

Polar aprotic. Excellent for

charged species and reducing

ion-pairing effects.

Dipole Moment 3.96 D
Indicates strong interaction

with polar analytes.

Refractive Index (

)
1.476

Relevant for refractometry-

based purity checks.
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Hygroscopicity Extreme

Absorbs atmospheric water

rapidly, shifting the HDO peak

and potentially catalyzing

solute degradation.

NMR Spectroscopic Characterization
Understanding the residual solvent signals is paramount for accurate spectral assignment.

DMSO-d6 is not "silent"; it presents distinct multiplet patterns due to coupling between the

residual protons and the deuterium nuclei (Spin

).

Table 2: Residual Solvent Signals
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Nucleus

Chemical Shift
(

)

Multiplicity

Coupling
Constant (

)

Mechanistic
Origin

-NMR 2.50 ppm
Quintet

(1:2:3:2:1)
~1.9 Hz

Coupling of the

residual proton (

) to two

deuterium atoms

(

).

-NMR 39.52 ppm
Septet

(1:3:6:7:6:3:1)
~21 Hz

Carbon coupling

to three

deuterium atoms

(

).

/ HDO
3.33 ppm

(Variable)
Broad Singlet N/A

Variable shift due

to hydrogen

bonding

temperature and

concentration

dependence.

The Water Peak Anomaly
Unlike

, where water appears as a sharp singlet at ~1.56 ppm, water in DMSO-d6 is strongly
hydrogen-bonded to the sulfoxide oxygen.

Shift Variability: The peak at 3.33 ppm is an average. It shifts downfield (higher ppm) with

increased water concentration or lower temperature.

Exchange: Labile protons (OH, NH, SH) in the analyte will exchange with the residual water,

often broadening the water signal or causing it to merge with analyte peaks.
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Experimental Workflows & Decision Logic
Workflow 1: Solvent Selection Logic
Before committing a precious sample to DMSO-d6, validate the choice using the following logic

to ensure it meets the solubility and stability requirements.

Start: Analyte Characterization

Is Analyte Polar / Charged?

Are Labile Protons Critical?

Yes (Polar)

Soluble in CDCl3?

No (Non-polar)

Select DMSO-d6

Yes (Need to see OH/NH)

Select MeOD / D2O

No (Exchange ok) No

Select CDCl3

Yes

Is High Resolution Critical?

Warning: Viscosity Broadening
& High Boiling Point

Awareness Required

Click to download full resolution via product page

Figure 1: Decision matrix for selecting DMSO-d6 vs. alternative deuterated solvents.

Workflow 2: Handling & Sample Preparation
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DMSO-d6 freezes at ~18.45°C. In many laboratories, this results in the solvent arriving frozen

or freezing in the pipette.

Protocol: The "Thaw-Dry-Purge" Method

Thawing: Do not heat aggressively. Warm the ampoule/bottle in your hand or a 25°C water

bath. Aggressive heating can increase pressure in sealed ampoules.

Desiccation: If using a multi-use bottle, store over 3Å or 4Å molecular sieves (activated).

Transfer: Use a positive displacement pipette if possible (due to viscosity) or a pre-warmed

glass Pasteur pipette to prevent freezing during transfer.

DMSO-d6 (Solid/Frozen)
< 18°C

Gentle Thaw
(25°C Water Bath) Liquid Phase Aliquot via

Dry Syringe/Pipette
Minimize Air Exposure Dissolve Analyte

(Vortex - do not shake)
Inert Gas Purge

(N2 or Ar)
Remove O2 (Paramagnetic)

Seal NMR Tube

Click to download full resolution via product page

Figure 2: Standard Operating Procedure (SOP) for handling DMSO-d6 to minimize water

uptake and degradation.

Scientific Integrity & Troubleshooting
The "Exchangeable Proton" Phenomenon
Researchers often select DMSO-d6 to observe labile protons (alcohols, amides, amines) that

would otherwise exchange rapidly in

or

.

Mechanism: DMSO acts as a hard hydrogen-bond acceptor. It "locks" the labile proton in

place, slowing the exchange rate (

) on the NMR timescale.

Observation: This results in sharp, observable peaks for -OH and -NH groups, often showing

coupling to adjacent carbons (e.g., doublet for primary alcohols).
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Failure Mode: If the sample is acidic or contains too much residual water, the exchange rate

increases, and these peaks broaden or disappear. Solution: Add activated molecular sieves

directly to the NMR tube 1 hour prior to acquisition.

Cryopreservation Context
While this guide focuses on spectroscopy, be aware that DMSO-d6 is occasionally used in

biological NMR to study proteins in a "cryo-protectant" state. The depression of the freezing

point in binary mixtures (DMSO/Water) is non-linear and must be calculated using phase

diagrams if low-temperature NMR is planned.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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